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Compound of Interest

3-(Methylsulfonyl)-2-
Compound Name: oxoimidazolidine-1-carbonyl
chloride
Cat. No.: B1334973
\ v

An In-depth Technical Guide to the Safety and Handling of 3-(Methylsulfonyl)-2-
oxoimidazolidine-1-carbonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Methylsulfonyl)-2-oxoimidazolidine-1-carbonyl chloride is a reactive chemical
intermediate used in the synthesis of various pharmaceutical compounds, most notably as a
key building block for antibiotics like Mezlocillin. Its utility in drug development is significant, but
its reactivity also necessitates a thorough understanding of its safety profile and proper
handling procedures to minimize risks to laboratory personnel and the environment. This guide
provides a comprehensive overview of the safety and handling of this compound, based on
available safety data sheets and chemical information.

Hazard Identification and Classification

This compound is classified as a hazardous substance and requires careful handling. The
primary hazards are associated with its corrosive nature.

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 3-(Methylsulfonyl)-2-oxoimidazolidine-1-carbonyl chloride is classified as follows:
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» Skin Corrosion/Irritation: Category 1B[1]

e Serious Eye Damage/Eye Irritation: Category 1[1]
Signal Word: Danger([1]

Hazard Statements:

e H314: Causes severe skin burns and eye damage[1]

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheets. Key precautions include avoiding contact with skin and eyes, using
personal protective equipment, ensuring adequate ventilation, and proper storage and
disposal.[1]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 3-(Methylsulfonyl)-2-
oxoimidazolidine-1-carbonyl chloride is provided in the table below. It is important to note
that some of this data is predicted and should be used with caution.

Property Value Reference
CAS Number 41762-76-9 [21[31[4]1[5]
Molecular Formula C5H7CIN204S [31[5]
Molecular Weight 226.64 g/mol [31[5]
Appearance Solid [4]

Melting Point 168-173 °C (lit.) [4]

Boiling Point 347.9 £ 25.0 °C (Predicted) [4]

Density 1.71 + 0.1 g/cm3 (Predicted) [4]

Purity >98% [2]

Toxicological Information
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Detailed toxicological data such as LD50 or LC50 values for 3-(Methylsulfonyl)-2-
oxoimidazolidine-1-carbonyl chloride are not readily available in the public domain.[1]
However, based on its classification as a corrosive substance, it is expected to cause severe
damage upon direct contact.

Potential Health Effects:

Inhalation: May cause irritation of the lungs and respiratory system. Overexposure could lead
to serious illness.[1]

o Skin Contact: Causes severe skin burns, characterized by itching, scaling, reddening, or
blistering.[1]

o Eye Contact: Causes serious eye damage, which may include redness, pain, and severe
injury.[1]

 Ingestion: If swallowed, do NOT induce vomiting. Rinse mouth and seek immediate medical
attention.[1]

Carcinogenicity: This compound is not classified as a carcinogen by IARC, NTP, or OSHA.[1]

Handling and Storage

Proper handling and storage procedures are critical to ensure safety in the laboratory.

Personal Protective Equipment (PPE)

A standard experimental workflow for handling this compound should always include the use of
appropriate PPE.
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Figure 1: Recommended Personal Protective Equipment Workflow.
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Storage

Store in a tightly-closed container in a cool, dry, well-ventilated area away from incompatible
substances. For long-term storage, a temperature of 2-8°C is recommended.[1] The compound
should be stored under an inert atmosphere (nitrogen or argon).[4]

Reactivity and Stability

Information on the specific reactivity and decomposition products of 3-(Methylsulfonyl)-2-
oxoimidazolidine-1-carbonyl chloride is limited. However, as an acyl chloride, it is expected
to be reactive towards nucleophiles, particularly water, alcohols, and amines. Contact with
moisture will likely lead to hydrolysis, producing hydrochloric acid and the corresponding
carbamic acid, which may be unstable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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